BE“GHE Safety Operating Guide

Check Availability & Pricing

Navigating the Safe Disposal of Brequinar
Sodium: A Step-by-Step Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Brequinar Sodium

Cat. No.: B1667779

For researchers and drug development professionals, the proper disposal of chemical reagents
is a critical component of laboratory safety and environmental responsibility. Brequinar
Sodium, a potent inhibitor of dihydroorotate dehydrogenase (DHODH), requires careful
handling and disposal due to its hazardous properties.[1][2] This guide provides essential, step-
by-step procedures for the safe disposal of Brequinar Sodium, ensuring compliance with
safety regulations and minimizing environmental impact.

Understanding the Hazards

Before initiating any disposal procedures, it is crucial to understand the hazards associated
with Brequinar Sodium. According to its Safety Data Sheet (SDS), Brequinar is classified as
harmful if swallowed, in contact with skin, or if inhaled.[2] It can also cause skin and serious
eye irritation, as well as respiratory irritation.[2]

Summary of Brequinar Hazards:[2]
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin
Acute Toxicity, Inhalation H332: Harmful if inhaled

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation
Specific Target Organ Toxicity H335: May cause respiratory irritation

Given these hazards, Brequinar Sodium should be considered a hazardous waste and
disposed of accordingly. Do not allow it to enter sewers or surface and ground water.

Proper Disposal Procedures

The following steps outline the recommended procedure for the disposal of Brequinar Sodium
waste. This process should be carried out in a designated fume hood while wearing appropriate
personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-
resistant gloves.

Step 1: Waste Segregation and Collection

e Solid Waste: Collect un-used Brequinar Sodium powder and any contaminated solid
materials (e.g., weighing paper, pipette tips, gloves) in a clearly labeled, sealed container.
The container should be compatible with the chemical.

o Liquid Waste: Solutions containing Brequinar Sodium should be collected in a separate,
sealed, and properly labeled hazardous waste container. If dissolved in an organic solvent
such as ethanol, DMSO, or dimethylformamide, it should be collected in a container
designated for flammable liquid waste. Aqueous solutions should be collected separately. Do
not mix incompatible waste streams.

Step 2: Labeling of Waste Containers

Properly label all waste containers with the following information:
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The words "Hazardous Waste"

The full chemical name: "Brequinar Sodium"

The concentration and quantity of the waste

The date of accumulation

The associated hazards (e.g., "Toxic," "lrritant")
Step 3: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste containers in a designated, secure, and well-
ventilated secondary containment area, away from incompatible materials. This area should be
under the control of the laboratory or principal investigator.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the Brequinar
Sodium waste. Follow all institutional and local regulations for hazardous waste disposal.

Experimental Workflow for Waste Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Brequinar Sodium.
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Brequinar Sodium Disposal Workflow

4 Preparation h

Identify Brequinar Sodium Waste
(Solid or Liquid)

'

Wear Appropriate PPE
(Lab Coat, Gloves, Goggles)

- J

é Segregation & Collection h
Y

Is the waste solid or liquid?

Solid iquid

Collect in a labeled Collect in a labeled
'Hazardous Solid Waste' container 'Hazardous Liquid Waste' container

é \@idling & Stc;zy,e/ N

Securely seal the container

'

Store in a designated
secondary containment area

é Disp N

Contact Environmental Health & Safety (EHS)
or licensed waste disposal contractor

Follow institutional and
local regulations for pickup

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1667779?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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